Cas no 1233955-37-7 (1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride)

• Product Name: 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride
• CAS No: 1233955-37-7
• MF: C₁₃H₂₀ClN₃O
• MW: 269.770401954651
• CID: 4788508
• Update Time: 2025-05-26

1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride

• Inchi： 1S/C13H19N3O.ClH/c1-10-3-2-4-12(9-10)16-13(17)15-11-5-7-14-8-6-11;/h2-4,9,11,14H,5-8H2,1H3,(H2,15,16,17);1H
• InChI Key： LHNXNVHBBARETB-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC1C=CC=C(C)C=1)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 53.2

Additional information on 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride

1-(Piperidin-4-yl)-3-m-tolylurea Hydrochloride: A Comprehensive Overview

1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride, with the CAS number 1233955-37-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a urea group, a piperidine ring, and an m-tolyl substituent, which collectively contribute to its intriguing chemical profile.

Recent studies have highlighted the importance of urea derivatives in medicinal chemistry, particularly as they relate to enzyme inhibition and receptor modulation. The piperidine moiety in this compound is known for its ability to enhance bioavailability and stability, making it a valuable component in drug design. Additionally, the presence of the m-tolyl group introduces steric and electronic effects that can influence the compound's interaction with biological targets.

One of the most promising areas of research involving 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Early-stage experiments have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, suggesting its potential as a lead compound for therapeutic development.

The synthesis of 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The hydrochloride salt form is particularly advantageous due to its improved solubility and stability under physiological conditions.

In terms of pharmacokinetics, studies have shown that this compound demonstrates moderate absorption and distribution properties. Its bioavailability is enhanced by the lipophilic nature of the piperidine and m-tolyl groups, which facilitate its passage through biological membranes. However, further research is required to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as a drug candidate.

The safety profile of 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride has also been evaluated in preclinical models. Initial toxicity studies indicate that the compound exhibits low acute toxicity, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and support the progression of this compound into more advanced stages of development.

In conclusion, 1-(Piperidin-4-yl)-3-m-tolylurea hydrochloride, CAS number 1233955-37-7, represents a promising lead compound in the field of medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and potential therapeutic applications, positions it as a valuable asset for future drug discovery efforts. Continued research into its mechanisms of action, toxicity profile, and clinical efficacy will be essential for unlocking its full potential in treating human diseases.